Cas no 442669-00-3 (7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 442669-00-3
• MF: C₂₁H₁₆ClN₅O₂
• MW: 405.837042808533
• CID: 5362431

7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)-2,4-dimethyl-6-phenylpurino[7,8-a]imidazole-1,3-dione
• 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H16ClN5O2/c1-24-18-17(19(28)25(2)21(24)29)26-12-16(13-8-10-14(22)11-9-13)27(20(26)23-18)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key： WTWRSZDWLZCGGH-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=C(Cl)C=C3)N(C3=CC=CC=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Briefing on 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 442669-00-3)

In recent years, the compound 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 442669-00-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound belongs to the imidazopurine class, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antiviral effects.

Recent studies have explored the synthesis and optimization of 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have also investigated its mechanism of action, particularly its interaction with key biological targets such as kinases and enzymes involved in inflammatory pathways.

One of the most promising findings is the compound's potential as an anticancer agent. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer. The compound appears to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. Additionally, its anti-inflammatory properties have been linked to the suppression of pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for the treatment of chronic inflammatory diseases.

Further research is needed to fully elucidate the pharmacokinetics and toxicology of 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Preliminary animal studies have shown promising results, but more extensive preclinical and clinical trials are required to assess its safety and efficacy in humans. The compound's unique chemical structure and biological activity make it a valuable subject for future drug development efforts.

In conclusion, 7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising candidate for therapeutic applications in oncology and inflammation. Continued research into its synthesis, mechanism of action, and clinical potential will be essential for advancing its development as a novel pharmaceutical agent.